Cas no 1065193-59-0 ((+)-9-deMe-DTBZ)

(+)-9-deMe-DTBZ Properties

Names and Identifiers

• (+)-9-deMe-DTBZ
• (+)-9-O-Desmethyl-a-dihydrotetrabenazine
• (+)-deoxyfrenolicin
• (+)-desmethyldihydrotetrabenazine
• 1H-Naphtho(2,3-c)pyran-3-acetic acid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R-trans)-
• 1H-Naphtho[2,3-c]pyran-3-aceticacid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R,3S)-
• AC1MJ1TC
• CHEMBL444165
• CTK0H8123
• Deoxyfrenolicin
• Desoxyfrenolicin
• RP02281
• 2H-Benzo(a)quinolizine-2,9-diol, 1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-, (2R,3R,11bR)-rel-
• (+/-)-9-o-Desmethyl-alpha-htbz
• (2R,3R,11bR)-10-methoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine-2,9-diol
• 2H-Benzo[a]quinolizine-2,9-diol, 1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-, (2R,3R,11bR)-rel-
• 9-O-DESMETHYL-.ALPHA.-DIHYDROTETRABENAZINE
• (2R,3R,11bR)-1,3,4,6,7,11b-Hexahydro-10-methoxy-3-(2-methylpropyl)-2H-Benzo[a]quinolizine-2,9-diol
• UNII-P3M4TU3OJF
• BRD-K76941385-001-01-2
• 956903-21-2
• 5220-98-4
• (2R,3R,11bR)-1,3,4,6,7,11b-Hexahydro-10-methoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizine-2,9-diol
• SD-971
• 1065193-59-0
• (+)-9-O-DESMETHYL-ALPHA-DIHYDROTETRABENAZINE
• 2H-Benzo(a)quinolizine-2,9-diol, 1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-, (2R,3R,11bR)-
• NSC750374
• 9-O-DESMETHYL-.ALPHA.-HTBZ
• (+)-9-O-DESMETHYL-.ALPHA.-DIHYDROTETRABENAZINE
• 5MCJ8D6Q25
• EX-A8281
• (+)-9-o-Desmethyl-alpha-htbz
• 9-o-Desmethyl-alpha-dihydrotetrabenazine
• (+/-)-9-deMe-DTBZ
• CHEBI:125633
• UNII-5MCJ8D6Q25
• (+)-9-O-DESMETHYL-.ALPHA.-HTBZ
• Q27216244
• P3M4TU3OJF
• 9-o-Desmethyl-alpha-htbz
• NSC-750374
• (+/-)-9-O-DESMETHYL-.ALPHA.-HTBZ
• Rel-(2R,3R,11bR)-1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizine-2,9-diol
• SCHEMBL13401107
• +Expand

• InChIKey： NNGHNWCGIHBKHE-FVQBIDKESA-N
• Inchi： InChI=1S/C18H27NO3/c1-11(2)6-13-10-19-5-4-12-7-17(21)18(22-3)8-14(12)15(19)9-16(13)20/h7-8,11,13,15-16,20-21H,4-6,9-10H2,1-3H3/t13-,15-,16-/m1/s1
• SMILES： CC(C)CC1CN2CCC3=CC(=C(C=C3C2CC1O)OC)O

Computed Properties

• Exact Mass: 305.19900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 305.19909372g/mol
• Heavy Atom Count: 22
• Complexity: 375
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• LogP: 2.66480
• PSA: 52.93000
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),